Cas no 1211537-08-4 (4,5-Difluoropyridin-2-amine)

• Product Name: 4,5-Difluoropyridin-2-amine
• CAS No: 1211537-08-4
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• MDL: MFCD18259315
• CID: 1095308
• PubChem ID: 71743374
• Update Time: 2025-04-20

4,5-Difluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoropyridin-2-amine
• 2-Amino-4,5-difluoropyridine
• 2-Pyridinamine, 4,5-difluoro-
• BKPWAZMFQHOULZ-UHFFFAOYSA-N
• FCH1181073
• AK150602
• AX8287625
• MFCD18259315
• ZB0396
• AMY17568
• DA-14340
• SY258527
• CS-0130943
• DTXSID60857310
• SCHEMBL14810008
• 1211537-08-4
• A927945
• AS-41790
• AKOS022189979

• MDL： MFCD18259315
• Inchi： 1S/C5H4F2N2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9)
• InChI Key： BKPWAZMFQHOULZ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)N)F

Computed Properties

• Exact Mass: 130.03425446g/mol
• Monoisotopic Mass: 130.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 205.7±35.0 °C at 760 mmHg
• Flash Point: 78.2±25.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4,5-Difluoropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines